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1-[4-(1-Azepanylsulfonyl)phenyl]-2-(6,7-dimethoxy-3,4-dihydro-1(2H)-isoquinolinylidene)ethanone 1-[4-(1-Azepanylsulfonyl)phenyl]-2-(6,7-dimethoxy-3,4-dihydro-1(2H)-isoquinolinylidene)ethanone
Brand Name: Vulcanchem
CAS No.: 883951-25-5
VCID: VC0357263
InChI: InChI=1S/C25H30N2O5S/c1-31-24-15-19-11-12-26-22(21(19)16-25(24)32-2)17-23(28)18-7-9-20(10-8-18)33(29,30)27-13-5-3-4-6-14-27/h7-10,15-17,26H,3-6,11-14H2,1-2H3/b22-17-
SMILES: COC1=C(C=C2C(=C1)CCNC2=CC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4)OC
Molecular Formula: C25H30N2O5S
Molecular Weight: 470.6g/mol

1-[4-(1-Azepanylsulfonyl)phenyl]-2-(6,7-dimethoxy-3,4-dihydro-1(2H)-isoquinolinylidene)ethanone

CAS No.: 883951-25-5

Main Products

VCID: VC0357263

Molecular Formula: C25H30N2O5S

Molecular Weight: 470.6g/mol

1-[4-(1-Azepanylsulfonyl)phenyl]-2-(6,7-dimethoxy-3,4-dihydro-1(2H)-isoquinolinylidene)ethanone - 883951-25-5

CAS No. 883951-25-5
Product Name 1-[4-(1-Azepanylsulfonyl)phenyl]-2-(6,7-dimethoxy-3,4-dihydro-1(2H)-isoquinolinylidene)ethanone
Molecular Formula C25H30N2O5S
Molecular Weight 470.6g/mol
IUPAC Name (2Z)-1-[4-(azepan-1-ylsulfonyl)phenyl]-2-(6,7-dimethoxy-3,4-dihydro-2H-isoquinolin-1-ylidene)ethanone
Standard InChI InChI=1S/C25H30N2O5S/c1-31-24-15-19-11-12-26-22(21(19)16-25(24)32-2)17-23(28)18-7-9-20(10-8-18)33(29,30)27-13-5-3-4-6-14-27/h7-10,15-17,26H,3-6,11-14H2,1-2H3/b22-17-
Standard InChIKey PDDMADQGRQNHCA-XLNRJJMWSA-N
Isomeric SMILES COC1=C(C=C\2C(=C1)CCN/C2=C\C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4)OC
SMILES COC1=C(C=C2C(=C1)CCNC2=CC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4)OC
Canonical SMILES COC1=C(C=C2C(=C1)CCNC2=CC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4)OC
PubChem Compound 17580625
Last Modified Nov 11 2021
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